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Compound of Interest

Compound Name: GSK963

Cat. No.: B10798888 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with GSK963, a potent and selective inhibitor of

receptor-interacting serine/threonine-protein kinase 1 (RIPK1). Adherence to these procedures

is critical for ensuring laboratory safety and experimental integrity.

Personal Protective Equipment (PPE)
When handling GSK963, a thorough risk assessment should be conducted. The following

personal protective equipment is mandatory to minimize exposure and ensure safety.
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PPE Category Item Specification Purpose

Eye Protection Safety Goggles

Tightly fitting,

compliant with EN 166

or equivalent.[1]

Protects eyes from

splashes of the

chemical.[1][2]

Hand Protection
Chemical-resistant

Gloves

Nitrile or other

appropriate material,

tested against the

specific chemical.[2]

[3]

Prevents skin contact

and absorption.[4]

Body Protection
Laboratory

Coat/Gown

Long-sleeved,

preferably disposable

or made of a material

with proven

resistance.[3][4]

Protects skin and

personal clothing from

contamination.[2]

Respiratory Protection

Not generally required

with adequate

ventilation.

Use a NIOSH-

approved respirator if

there is a risk of

generating dust or

aerosols.[4]

Prevents inhalation of

the compound,

especially in powder

form.[4]

Handling and Storage
Proper handling and storage are crucial for maintaining the stability and integrity of GSK963.
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Aspect Procedure Rationale

Receiving
Inspect the package for any

damage or leaks upon arrival.

Ensures the integrity of the

product and prevents

accidental exposure.

Storage (Solid)

Store in a dry, dark place at

-20°C for long-term storage

(months to years).[5]

GSK963 is stable for at least

two years when stored

properly.[6]

Storage (Solution)

Store stock solutions at -20°C

for up to one year or -80°C for

up to two years.[6]

Prevents degradation of the

compound in solution.

Handling

Handle in a well-ventilated

area, preferably in a chemical

fume hood, especially when

working with the solid form.

Minimizes the risk of

inhalation.

Weighing

Weigh the solid compound in

an enclosed balance or a

ventilated enclosure.

Prevents the generation and

dispersal of dust.

Spills

In case of a spill, wear

appropriate PPE, absorb the

spill with inert material, and

place it in a sealed container

for disposal.

Contains the spill and prevents

widespread contamination.

Disposal Plan
All waste containing GSK963 must be treated as hazardous chemical waste and disposed of

according to institutional and local regulations.
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Waste Type Disposal Procedure

Solid GSK963
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions containing GSK963

Collect in a labeled, sealed, and leak-proof

container for liquid hazardous chemical waste.

Do not pour down the drain.

Contaminated Materials

All disposable labware (e.g., pipette tips, tubes,

gloves) that has come into contact with GSK963

should be collected in a designated hazardous

waste container.

Experimental Protocols
Below are detailed methodologies for preparing GSK963 solutions for common experimental

applications.

In Vitro Solution Preparation
GSK963 is soluble in DMSO.[5][7][8][9]

Objective: To prepare a stock solution of GSK963 for cell-based assays.

Materials:

GSK963 solid

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Procedure:

Allow the GSK963 vial to equilibrate to room temperature before opening.
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Weigh the required amount of GSK963 solid in a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex or sonicate the solution to ensure complete dissolution.[9]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[6]

In Vivo Formulation
For animal studies, GSK963 can be formulated for intraperitoneal (IP) injection.

Objective: To prepare a formulation of GSK963 for administration to mice.

Materials:

GSK963 solid

DMSO

Corn Oil

Sterile tubes

Calibrated pipettes and sterile tips

Procedure:

Prepare a stock solution of GSK963 in DMSO (e.g., 25 mg/mL).

For a final solution, add 10% DMSO stock solution to 90% Corn Oil.[6][10]

Mix thoroughly until a clear solution is obtained.[6] This protocol can yield a clear solution of

≥ 2.5 mg/mL.[6][10]
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Administer the formulation to the animal at the desired dosage (e.g., 0.2 mg/kg, 2 mg/kg, or

10 mg/kg).[6]

Visual Guides
GSK963 Handling Workflow
The following diagram outlines the key steps and decision points for safely handling GSK963
from receipt to disposal.
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Caption: Workflow for safe handling of GSK963.
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GSK963 Signaling Pathway Inhibition
GSK963 is a potent inhibitor of RIPK1, a key kinase in the necroptosis signaling pathway.

Cell Membrane

Extracellular

TNF Receptor

RIPK1

RIPK3

MLKL

Necroptosis

TNFα

GSK963

Inhibits

Click to download full resolution via product page

Caption: GSK963 inhibits RIPK1-mediated necroptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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